Cas no 7584-14-7 (Isonicotinamide, 3,5-dimethyl-(7ci,8ci))

• Product Name: Isonicotinamide, 3,5-dimethyl-(7ci,8ci)
• CAS No: 7584-14-7
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• MDL: MFCD20704738
• CID: 2182999
• PubChem ID: 45084291
• Update Time: 2025-10-30

Isonicotinamide, 3,5-dimethyl-(7ci,8ci) Chemical and Physical Properties

Names and Identifiers

• Isonicotinamide, 3,5-dimethyl-(7ci,8ci)
• 3,5-dimethylpyridine-4-carboxamide
• 3,5-Dimethylisonicotinamide
• 7584-14-7
• 3,5-DIMETHYL-ISONICOTINAMIDE
• MFCD20704738
• SCHEMBL20267247
• AT11860
• DTXSID20665579
• ISONICOTINAMIDE, 3,5-DIMETHYL-
• DB-287653
• SB53258
• Isonicotinamide, 3,5-dimethyl- (7CI,8CI)

• MDL： MFCD20704738
• Inchi： 1S/C8H10N2O/c1-5-3-10-4-6(2)7(5)8(9)11/h3-4H,1-2H3,(H2,9,11)
• InChI Key： GTFYKPPORYROSY-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CN=CC=1C)C)N

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on Isonicotinamide, 3,5-dimethyl-(7ci,8ci)

Isonicotinamide, 3,5-dimethyl-(7ci,8ci): A Comprehensive Overview

Isonicotinamide, 3,5-dimethyl-(7ci,8ci), with the CAS number 7584-14-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of isonicotinamide, which is known for its structural similarity to nicotinamide (vitamin B3) and its potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of isonicotinamide, 3,5-dimethyl-(7ci,8ci).

Chemical Properties and Structure

Isonicotinamide, 3,5-dimethyl-(7ci,8ci) is a white crystalline solid with a molecular formula of C₉H₁₂N₂O. Its molecular weight is approximately 164.20 g/mol. The compound features a pyridine ring with a carboxamide group and two methyl substituents at the 3 and 5 positions. This unique structural arrangement contributes to its chemical stability and reactivity. The presence of the carboxamide group imparts hydrogen bonding capabilities, which can influence its solubility and interactions with biological targets.

Synthesis Methods

The synthesis of isonicotinamide, 3,5-dimethyl-(7ci,8ci) can be achieved through various routes. One common method involves the reaction of 3,5-dimethylisonicotinic acid with ammonia or an amine derivative. This reaction typically proceeds via an amidation process, which can be catalyzed by acid or base conditions. Another approach involves the condensation of 3,5-dimethylisonicotinoyl chloride with ammonia or an amine. These synthetic pathways are well-documented in the literature and have been optimized for high yields and purity.

Biological Activities

Isonicotinamide, 3,5-dimethyl-(7ci,8ci) has shown promising biological activities in several areas of research. One of its key applications is in the field of anti-inflammatory agents. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential therapeutic uses in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, isonicotinamide, 3,5-dimethyl-(7ci,8ci) has been investigated for its antioxidant activity. Research has shown that it can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress. This property makes it a candidate for use in neurodegenerative disorders where oxidative stress plays a significant role.

Clinical Applications and Research

The potential clinical applications of isonicotinamide, 3,5-dimethyl-(7ci,8ci) are an active area of research. Preclinical studies have explored its efficacy in various disease models. For instance, in animal models of inflammatory diseases, this compound has shown significant reductions in inflammation markers and improved clinical outcomes. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human patients.

In the realm of neurodegenerative disorders, preliminary studies have indicated that isonicotinamide, 3,5-dimethyl-(7ci,8ci) may have neuroprotective effects. It has been shown to reduce neuronal cell death and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. These results are encouraging and warrant further investigation to determine its potential as a therapeutic agent.

Current Research Trends

The latest research on isonicotinamide, 3,5-dimethyl-(7ci,8ci) has focused on elucidating its mechanisms of action at the molecular level. Recent studies have identified specific targets such as nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs) as key mediators of its anti-inflammatory effects. Understanding these mechanisms can help optimize the compound's structure for enhanced therapeutic efficacy.

In addition to these mechanistic studies, there is growing interest in developing novel formulations of isonicotinamide, 3,5-dimethyl-(7ci,8ci). Researchers are exploring different delivery systems such as nanoparticles and liposomes to improve its bioavailability and target specificity. These advancements could lead to more effective treatments with reduced side effects.

Conclusion

Isonicotinamide, 3,5-dimethyl-(7ci,8ci), with CAS number 7584-14-7 strong>, is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and antioxidant properties make it a valuable candidate for treating inflammatory diseases and neurodegenerative disorders. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in clinical settings. As our understanding of this compound deepens, it holds great promise for advancing medical treatments and improving patient outcomes.